Cas no 928025-58-5 (tert-butyl (3S)-3-propylpiperazine-1-carboxylate)
Tert-butyl (3S)-3-propylpiperazine-1-carboxylate is a chiral piperazine derivative featuring a tert-butoxycarbonyl (Boc) protecting group at the 1-position and a propyl substituent at the 3-position. The (S)-configuration at the 3-carbon ensures stereochemical precision, making it valuable for asymmetric synthesis and pharmaceutical applications. The Boc group enhances stability, facilitating handling and storage while allowing selective deprotection under mild acidic conditions. This compound serves as a versatile intermediate in medicinal chemistry, particularly for the development of bioactive molecules targeting CNS disorders or enzyme inhibition. Its well-defined structure and functional group compatibility support efficient downstream modifications, offering synthetic flexibility in drug discovery and process optimization.
928025-58-5 structure
Product Name:tert-butyl (3S)-3-propylpiperazine-1-carboxylate
CAS No:928025-58-5
MF:C12H24N2O2
MW:228.331163406372
MDL:MFCD11101276
CID:803217
PubChem ID:24820544
Update Time:2025-05-27
tert-butyl (3S)-3-propylpiperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-propylpiperazine-1-carboxylate
- (S)-1-Boc-3-propyl-piperazine
- 1-Piperazinecarboxylic acid, 3-propyl-, 1,1-dimethylethyl ester, (3S)-
- (S)-1-BOC-3-PROPYLPIPERAZINE
- tert-Butyl (3S)-3-propylpiperazine-1-carboxylate
- FCH3575254
- SB12571
- AX8042199
- A26016
- tert-butyl (S)-3-propylpiperazine-1-carboxylate
- 1-Piperazinecarboxylicacid, 3-propyl-, 1,1-dimethylethyl ester, (3S)-
- W17550
- (S)-tert-butyl3-propylpiperazine-1-carboxylate
- CS-0001881
- MFCD07772106
- SCHEMBL10219106
- AKOS005258592
- AC-9623
- 1-Piperazinecarboxylicacid,3-propyl-,1,1-dimethylethyl ester,(3S)-
- DS-11246
- DTXSID40647559
- 928025-58-5
- tert-butyl (3S)-3-propylpiperazine-1-carboxylate
-
- MDL: MFCD11101276
- Inchi: 1S/C12H24N2O2/c1-5-6-10-9-14(8-7-13-10)11(15)16-12(2,3)4/h10,13H,5-9H2,1-4H3/t10-/m0/s1
- InChI Key: UTQYTJHYWCCQIJ-JTQLQIEISA-N
- SMILES: O(C(C)(C)C)C(N1CCN[C@@H](CCC)C1)=O
Computed Properties
- Exact Mass: 228.184
- Monoisotopic Mass: 228.184
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 236
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 41.6
Experimental Properties
- Density: 0.972
- Boiling Point: 303.9°C at 760 mmHg
- Flash Point: 137.6°C
- Refractive Index: 1.458
- PSA: 41.57000
- LogP: 2.26210
tert-butyl (3S)-3-propylpiperazine-1-carboxylate Security Information
- Hazard Statement: H315-H319-H335
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
tert-butyl (3S)-3-propylpiperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ381-1g |
tert-butyl (3S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95+% | 1g |
447.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ381-250mg |
tert-butyl (3S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95+% | 250mg |
665CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ381-100mg |
tert-butyl (3S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95+% | 100mg |
407CNY | 2021-05-08 | |
| Ambeed | A408738-250mg |
(S)-tert-Butyl 3-propylpiperazine-1-carboxylate |
928025-58-5 | 97% | 250mg |
$182.0 | 2025-04-15 | |
| Ambeed | A408738-1g |
(S)-tert-Butyl 3-propylpiperazine-1-carboxylate |
928025-58-5 | 97% | 1g |
$448.0 | 2025-04-15 | |
| Ambeed | A408738-5g |
(S)-tert-Butyl 3-propylpiperazine-1-carboxylate |
928025-58-5 | 95% | 5g |
$649.0 | 2024-04-16 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-ZQ381-200mg |
tert-butyl (3S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95+% | 200mg |
128.0CNY | 2021-07-12 | |
| abcr | AB492051-250 mg |
(S)-tert-Butyl 3-propylpiperazine-1-carboxylate; . |
928025-58-5 | 250MG |
€119.70 | 2022-03-24 | ||
| Chemenu | CM169677-1g |
tert-butyl (S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95% | 1g |
$*** | 2023-05-29 | |
| Chemenu | CM169677-5g |
tert-butyl (S)-3-propylpiperazine-1-carboxylate |
928025-58-5 | 95% | 5g |
$*** | 2023-05-29 |
tert-butyl (3S)-3-propylpiperazine-1-carboxylate Related Literature
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
928025-58-5 (tert-butyl (3S)-3-propylpiperazine-1-carboxylate) Related Products
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